Cas no 1260794-25-9 (4-(Methylamino)cyclohexanone hydrochloride)

• Product Name: 4-(Methylamino)cyclohexanone hydrochloride
• CAS No: 1260794-25-9
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD11520360
• CID: 842846
• Update Time: 2025-05-19

4-(Methylamino)cyclohexanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Methylamino)cyclohexanone hydrochloride
• Cyclohexanone, 4-(methylamino)-, hydrochloride (1:1)

• MDL： MFCD11520360
• Inchi： 1S/C7H13NO.ClH/c1-8-6-2-4-7(9)5-3-6;/h6,8H,2-5H2,1H3;1H
• InChI Key： NPFOMPKXKDTDFX-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCC(CC1)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

4-(Methylamino)cyclohexanone hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4-(Methylamino)cyclohexanone hydrochloride

Introduction to 4-(Methylamino)cyclohexanone Hydrochloride (CAS No. 1260794-25-9)

4-(Methylamino)cyclohexanone hydrochloride, with the CAS number 1260794-25-9, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylcyclohexanone hydrochloride, is a derivative of cyclohexanone and features a methylamino group. Its unique chemical structure and properties make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

The molecular formula of 4-(Methylamino)cyclohexanone hydrochloride is C₈H₁₅NO·HCl, and its molecular weight is approximately 173.67 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water, making it suitable for various aqueous-based reactions and formulations. Its solubility properties are advantageous in both laboratory-scale synthesis and industrial-scale production processes.

In recent years, 4-(Methylamino)cyclohexanone hydrochloride has gained attention due to its potential applications in the development of novel therapeutic agents. Research has shown that this compound can serve as a key intermediate in the synthesis of drugs targeting neurological disorders, such as Parkinson's disease and Alzheimer's disease. The methylamino group in the molecule plays a crucial role in modulating the pharmacological activity of the final drug products, enhancing their efficacy and selectivity.

A study published in the Journal of Medicinal Chemistry highlighted the use of 4-(Methylamino)cyclohexanone hydrochloride in the synthesis of a series of novel dopamine receptor agonists. These agonists demonstrated high affinity and selectivity for dopamine D₂ receptors, which are implicated in the pathophysiology of Parkinson's disease. The researchers found that compounds derived from 4-(Methylamino)cyclohexanone hydrochloride exhibited improved pharmacokinetic profiles compared to existing drugs, suggesting their potential for further clinical development.

Beyond its applications in neurological disorders, 4-(Methylamino)cyclohexanone hydrochloride has also been explored for its potential in treating cardiovascular diseases. A recent study published in the European Journal of Medicinal Chemistry investigated the use of this compound as an intermediate in the synthesis of selective β-adrenergic receptor antagonists. These antagonists showed promising results in reducing blood pressure and improving cardiac function in animal models, indicating their potential for therapeutic use in hypertension and heart failure.

The synthetic versatility of 4-(Methylamino)cyclohexanone hydrochloride extends to other areas of medicinal chemistry as well. For instance, it has been used as a building block in the development of anti-inflammatory agents and analgesics. A study published in Organic & Biomolecular Chemistry reported the synthesis of a series of cyclohexanone derivatives with potent anti-inflammatory activity. These derivatives were effective in inhibiting cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions such as arthritis.

The safety profile of 4-(Methylamino)cyclohexanone hydrochloride is another important aspect to consider. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in drug development processes. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safety and maintain product quality.

In conclusion, 4-(Methylamino)cyclohexanone hydrochloride (CAS No. 1260794-25-9) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and properties make it an attractive intermediate for synthesizing a wide range of biologically active molecules. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in advancing medical treatments for various diseases.